Tetracosane
Tetracosane
Viscosity, liquid density, and surface tension data of its binary and ternary mixtures with various n-alkanes (n-heptane, n-decane or n-hexadecane) have been evaluated. Its solubility in various hydrocarbon solvents (heptane, dodecane, isomeric mixtures of decahydronapthalene, m- and p-xylene) has been studied.
Tetracosane is a linear alkane. Structural characteristics of confined squalane and tetracosane under shear flow conditions have been investigated. Solubility of tetracosane in ethane and ethylene have been investigated.
Tetracosane belongs to the group of saturated hydrocarbons, which is found in lubricant oils.
, also known as CH3-[CH2]22-CH3 or N-tetracosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into tetracosan-1-ol and 1, 2-tetracosanediol. Outside of the human body, can be found in a number of food items such as linden, sunflower, citrus, and coconut. This makes a potential biomarker for the consumption of these food products.
Tetracosane is a straight-chain alkane containing 24 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
N-tetracosane is a crystalline waxy solid. Insoluble in water. Used in organic synthesis.
Tetracosane is a linear alkane. Structural characteristics of confined squalane and tetracosane under shear flow conditions have been investigated. Solubility of tetracosane in ethane and ethylene have been investigated.
Tetracosane belongs to the group of saturated hydrocarbons, which is found in lubricant oils.
, also known as CH3-[CH2]22-CH3 or N-tetracosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into tetracosan-1-ol and 1, 2-tetracosanediol. Outside of the human body, can be found in a number of food items such as linden, sunflower, citrus, and coconut. This makes a potential biomarker for the consumption of these food products.
Tetracosane is a straight-chain alkane containing 24 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
N-tetracosane is a crystalline waxy solid. Insoluble in water. Used in organic synthesis.
Brand Name:
Vulcanchem
CAS No.:
646-31-1
VCID:
VC21256762
InChI:
InChI=1S/C24H50/c1-3-5-7-9-11-13-15-17-19-21-23-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C24H50
Molecular Weight:
338.7 g/mol
Tetracosane
CAS No.: 646-31-1
Cat. No.: VC21256762
Molecular Formula: C24H50
Molecular Weight: 338.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Viscosity, liquid density, and surface tension data of its binary and ternary mixtures with various n-alkanes (n-heptane, n-decane or n-hexadecane) have been evaluated. Its solubility in various hydrocarbon solvents (heptane, dodecane, isomeric mixtures of decahydronapthalene, m- and p-xylene) has been studied. Tetracosane is a linear alkane. Structural characteristics of confined squalane and tetracosane under shear flow conditions have been investigated. Solubility of tetracosane in ethane and ethylene have been investigated. Tetracosane belongs to the group of saturated hydrocarbons, which is found in lubricant oils. , also known as CH3-[CH2]22-CH3 or N-tetracosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into tetracosan-1-ol and 1, 2-tetracosanediol. Outside of the human body, can be found in a number of food items such as linden, sunflower, citrus, and coconut. This makes a potential biomarker for the consumption of these food products. Tetracosane is a straight-chain alkane containing 24 carbon atoms. It has a role as a plant metabolite and a volatile oil component. N-tetracosane is a crystalline waxy solid. Insoluble in water. Used in organic synthesis. |
|---|---|
| CAS No. | 646-31-1 |
| Molecular Formula | C24H50 |
| Molecular Weight | 338.7 g/mol |
| IUPAC Name | tetracosane |
| Standard InChI | InChI=1S/C24H50/c1-3-5-7-9-11-13-15-17-19-21-23-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3 |
| Standard InChI Key | POOSGDOYLQNASK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 736.3 °F at 760 mm Hg (NTP, 1992) 391.3 °C 391 °C |
| Colorform | Crystals Crystals from ether White powde |
| Flash Point | 113.00 °C (> 235.40 °F) - closed cup |
| Melting Point | 126 °F (NTP, 1992) 54.0 °C 50.3 °C 54°C |
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